Cas no 152940-72-2 (1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]-)
152940-72-2 structure
Product Name:1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]-
CAS No:152940-72-2
MF:C13H15NO4S
MW:281.32750248909
CID:1333133
PubChem ID:23082148
Update Time:2025-04-20
1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]-
- DB-130751
- SCHEMBL6208079
- (1-Tosyl-1H-pyrrole-3,4-diyl)dimethanol
- 152940-72-2
-
- Inchi: 1S/C13H15NO4S/c1-10-2-4-13(5-3-10)19(17,18)14-6-11(8-15)12(7-14)9-16/h2-7,15-16H,8-9H2,1H3
- InChI Key: WCHUSHMDTHFDQT-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(N1C=C(CO)C(CO)=C1)(=O)=O
Computed Properties
- Exact Mass: 281.07225
- Monoisotopic Mass: 281.07217913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 87.9Ų
Experimental Properties
- PSA: 79.53
1H-Pyrrole-3,4-dimethanol, 1-[(4-methylphenyl)sulfonyl]- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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